Cas no 1781127-95-4 (2-Bromo-5-methoxy-4-methylquinazoline)

• Product Name: 2-Bromo-5-methoxy-4-methylquinazoline
• CAS No: 1781127-95-4
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 4821680
• Update Time: 2025-06-12

2-Bromo-5-methoxy-4-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methoxy-4-methylquinazoline
• AK672237

• Inchi： 1S/C10H9BrN2O/c1-6-9-7(13-10(11)12-6)4-3-5-8(9)14-2/h3-5H,1-2H3
• InChI Key： ASURXWBRWRMHEG-UHFFFAOYSA-N
• SMILES： BrC1=NC(C)=C2C(=CC=CC2=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• XLogP3: 2.9
• Topological Polar Surface Area: 35

Additional information on 2-Bromo-5-methoxy-4-methylquinazoline

Recent Advances in the Study of 2-Bromo-5-methoxy-4-methylquinazoline (CAS: 1781127-95-4)

2-Bromo-5-methoxy-4-methylquinazoline (CAS: 1781127-95-4) is a quinazoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. Quinazoline derivatives are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of 2-Bromo-5-methoxy-4-methylquinazoline as a key intermediate in the synthesis of more complex quinazoline-based compounds. Its bromo and methoxy functional groups make it a versatile building block for further chemical modifications. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, which are critical targets in cancer therapy. The study reported that derivatives of this compound exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a well-known oncogenic target.

In addition to its role in kinase inhibitor development, 2-Bromo-5-methoxy-4-methylquinazoline has also been investigated for its antimicrobial properties. A recent Bioorganic & Medicinal Chemistry Letters article (2024) described the synthesis of a series of quinazoline derivatives, including those derived from this compound, and evaluated their efficacy against drug-resistant bacterial strains. The results indicated that certain derivatives displayed promising activity against methicillin-resistant Staphylococcus aureus (MRSA), suggesting potential applications in addressing antibiotic resistance.

The mechanistic studies of 2-Bromo-5-methoxy-4-methylquinazoline and its derivatives have also advanced significantly. Computational modeling and molecular docking studies have provided insights into the binding interactions of these compounds with their biological targets. For instance, a 2024 study in Scientific Reports utilized density functional theory (DFT) calculations to predict the electronic properties and reactivity of this compound, which could guide future synthetic efforts. These computational approaches, combined with experimental data, are paving the way for the rational design of more effective quinazoline-based therapeutics.

Despite these promising developments, challenges remain in the optimization of 2-Bromo-5-methoxy-4-methylquinazoline derivatives for clinical use. Issues such as solubility, bioavailability, and off-target effects need to be addressed through further structural modifications and preclinical testing. Ongoing research is exploring the incorporation of this compound into drug delivery systems, such as nanoparticles, to enhance its therapeutic efficacy and reduce potential side effects.

In conclusion, 2-Bromo-5-methoxy-4-methylquinazoline (CAS: 1781127-95-4) represents a valuable scaffold in medicinal chemistry, with demonstrated potential in anticancer and antimicrobial applications. The latest research underscores its versatility as a synthetic intermediate and its ability to yield biologically active derivatives. Future studies should focus on optimizing its pharmacokinetic properties and expanding its therapeutic scope, potentially leading to novel treatments for challenging diseases.